Cas no 812640-83-8 (1-(pyridin-2-yl)cyclopropylmethanamine)

• Product Name: 1-(pyridin-2-yl)cyclopropylmethanamine
• CAS No: 812640-83-8
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD11100806
• CID: 1802200
• PubChem ID: 28949288
• Update Time: 2025-05-19

1-(pyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1-(PYRIDIN-2-YL)CYCLOPROPYL)METHANAMINE
• [1-(2-pyridyl)cyclopropyl]methanamine
• 1-[1-(Pyridin-2-yl)cyclopropyl]methanamine
• cyclopropanemethanamine, 1-(2-pyridinyl)-
• LogP
• (1-pyridin-2-ylcyclopropyl)methanamine
• C-(1-Pyridin-2-yl-cyclopropyl)-methylamine
• 1-(pyridin-2-yl)cyclopropylmethanamine
• 812640-83-8
• DS-019836
• [1-(pyridin-2-yl)cyclopropyl]methanamine
• EN300-151451
• AB63160
• F1967-1659
• NS-01133
• DTXSID10651840
• SCHEMBL3892446
• AKOS006306100
• 1-(2-PYRIDINYL)-CYCLOPROPANEMETHANAMINE
• G80452
• MFCD11100806

• MDL： MFCD11100806
• Inchi： 1S/C9H12N2/c10-7-9(4-5-9)8-3-1-2-6-11-8/h1-3,6H,4-5,7,10H2
• InChI Key： LAYWXWONVPWAMC-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 261.7±13.0 °C at 760 mmHg
• Flash Point: 132.7±6.9 °C
• Refractive Index: 1.579
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(pyridin-2-yl)cyclopropylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(pyridin-2-yl)cyclopropylmethanamine

1-(Pyridin-2-yl)cyclopropylmethanamine: A Comprehensive Overview

1-(Pyridin-2-yl)cyclopropylmethanamine (CAS No. 812640-83-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and pyridine moieties, has garnered attention for its structural novelty and biological activity. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 1-(pyridin-2-yl)cyclopropylmethanamine.

Chemical Structure and Properties

1-(Pyridin-2-yl)cyclopropylmethanamine is a small molecule with the molecular formula C₉H₁₃N. The compound features a cyclopropyl ring attached to a pyridine ring through a methylene bridge, which imparts unique physical and chemical properties. The cyclopropyl group is known for its strain energy, which can influence the reactivity and conformational behavior of the molecule. The pyridine ring, on the other hand, provides aromaticity and basicity, making 1-(pyridin-2-yl)cyclopropylmethanamine an interesting candidate for various chemical transformations.

The compound has a molecular weight of 135.20 g/mol and is typically obtained as a colorless or white solid. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The solubility in water is limited due to the hydrophobic nature of the cyclopropyl and pyridine moieties.

Synthesis Methods

The synthesis of 1-(pyridin-2-yl)cyclopropylmethanamine has been reported using various approaches. One common method involves the reaction of 2-chloropyridine with cyclopropylmethylamine in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution to form the desired product. Another approach involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling reactions between 2-bromopyridine and cyclopropylmethylamine.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis of 1-(pyridin-2-yl)cyclopropylmethanamine using microwave-assisted conditions. This method significantly reduced reaction time and improved yield compared to conventional heating methods. The use of microwave technology has gained popularity in organic synthesis due to its ability to enhance reaction rates and selectivity.

Biological Activity and Applications

1-(Pyridin-2-yl)cyclopropylmethanamine has shown promising biological activity in several areas of research. One notable application is in the field of neuropharmacology, where it has been investigated for its potential as a modulator of neurotransmitter systems. Studies have demonstrated that 1-(pyridin-2-yl)cyclopropylmethanamine can interact with serotonin receptors, making it a potential lead compound for the development of new antidepressants and anxiolytics.

A recent study published in the journal Bioorganic & Medicinal Chemistry Letters reported that 1-(pyridin-2-yl)cyclopropylmethanamine exhibits potent activity against certain types of cancer cells. The compound was found to induce apoptosis in human breast cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that 1-(pyridin-2-yl)cyclopropylmethanamine may have therapeutic potential in cancer treatment.

In addition to its biological activity, 1-(pyridin-2-yl)cyclopropylmethanamine has also been explored as a building block for more complex molecules. Its unique structural features make it an attractive starting material for the synthesis of peptidomimetics and other bioactive compounds. Researchers have used this compound to develop novel inhibitors of protein-protein interactions, which are important targets in drug discovery.

Safety Considerations and Future Directions

Safety is a critical consideration in the development and use of any chemical compound. While there are no specific reports on the toxicity or safety profile of 1-(pyridin-2-yl)cyclopropylmethanamine, it is important to handle this compound with care, following standard laboratory safety protocols. Researchers should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

The future directions for research on 1-(pyridin-2-yl)cyclopropylmethanamine are promising. Ongoing studies are focused on optimizing its pharmacological properties through structure-based drug design approaches. Additionally, efforts are being made to develop more efficient synthetic routes to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, 1-(pyridin-2-yl)cyclopropylmethanamine (CAS No. 812640-83-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development into novel therapeutic agents.